Cas no 477851-32-4 (2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 477851-32-4
• MF: C₁₈H₁₁F₆N₃O
• MW: 399.289864778519
• CID: 5026474
• Update Time: 2023-08-25

2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-1-phenyl-3-(trifluoromethyl)-4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
• CDS1_001137
• Bionet1_000161
• DivK1c_002177
• HMS568E03
• 2-phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
• 2-Phenyl-5-(trifluoromethyl)-4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C18H11F6N3O/c19-17(20,21)11-5-4-6-12(9-11)25-10-14-15(18(22,23)24)26-27(16(14)28)13-7-2-1-3-8-13/h1-10,26H/b25-10+
• InChI Key： HYCYIPHMHMXDOY-KIBLKLHPSA-N
• SMILES： FC(C1=C(/C=N/C2=CC=CC(C(F)(F)F)=C2)C(N(C2C=CC=CC=2)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 649
• XLogP3: 4.8
• Topological Polar Surface Area: 44.7